![molecular formula C17H16N2O4S3 B257576 N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide](/img/structure/B257576.png)
N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide
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Overview
Description
N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide, also known as EMBI, is a synthetic compound with potential applications in the field of medicinal chemistry. EMBI belongs to the class of thiazolidinones, which are known to possess a wide range of biological activities such as antimicrobial, antitumor, and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various cellular targets such as enzymes, receptors, and DNA. This compound has been reported to inhibit the activity of enzymes such as acetylcholinesterase, tyrosinase, and α-glucosidase. This compound has also been shown to bind to DNA and inhibit its replication.
Biochemical and Physiological Effects:
This compound has been reported to possess several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating the intrinsic pathway of apoptosis. This compound has also been shown to inhibit the production of reactive oxygen species and reduce oxidative stress. In addition, this compound has been reported to inhibit the expression of pro-inflammatory cytokines such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide in lab experiments is its broad spectrum of biological activities. This compound has been shown to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant properties, making it a versatile compound for various applications. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide. One potential application of this compound is in the development of novel antimicrobial agents. This compound has been shown to possess antimicrobial activity against a wide range of microorganisms, and further studies could lead to the development of more potent and selective antimicrobial agents. Another potential application of this compound is in the development of anticancer drugs. This compound has been shown to exhibit antitumor activity against various cancer cell lines, and further studies could lead to the development of more effective and less toxic anticancer drugs. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its cellular targets.
Synthesis Methods
The synthesis of N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide involves the reaction of 3-methoxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidine-2-thione. This intermediate is then reacted with chlorosulfonic acid to form this compound. The overall yield of this compound is around 60%.
Scientific Research Applications
N-[3-ethyl-5-(3-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-2-thiophenesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported the antimicrobial activity of this compound against a wide range of microorganisms including bacteria, fungi, and viruses. This compound has also been shown to possess antitumor activity against various cancer cell lines. In addition, this compound has been reported to exhibit anti-inflammatory and antioxidant properties.
properties
Molecular Formula |
C17H16N2O4S3 |
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Molecular Weight |
408.5 g/mol |
IUPAC Name |
(NE)-N-[(5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide |
InChI |
InChI=1S/C17H16N2O4S3/c1-3-19-16(20)14(11-12-6-4-7-13(10-12)23-2)25-17(19)18-26(21,22)15-8-5-9-24-15/h4-11H,3H2,1-2H3/b14-11-,18-17+ |
InChI Key |
PNGNJXWUCNQWHG-OSWCTPNJSA-N |
Isomeric SMILES |
CCN\1C(=O)/C(=C/C2=CC(=CC=C2)OC)/S/C1=N/S(=O)(=O)C3=CC=CS3 |
SMILES |
CCN1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=NS(=O)(=O)C3=CC=CS3 |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=NS(=O)(=O)C3=CC=CS3 |
Origin of Product |
United States |
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